![molecular formula C14H9NO2S B3074219 4-(4-Cyanophenylthio)benzoic acid CAS No. 1019501-57-5](/img/structure/B3074219.png)
4-(4-Cyanophenylthio)benzoic acid
Overview
Description
4-(4-Cyanophenylthio)benzoic acid, also known as CTB, is a chemical compound that belongs to the family of benzoic acid derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.
Scientific Research Applications
Environmental and Degradation Studies
One area of research involves the degradation of pollutants and toxic substances in the environment. Advanced oxidation processes (AOPs) are employed to treat contaminants in water, with studies focusing on the degradation pathways, kinetics, and by-products of these processes. For example, research on the degradation of acetaminophen in aqueous media through AOPs provides insights into the environmental fate of pharmaceutical pollutants and their potential impact on ecosystems (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Pharmacological Applications
In pharmacology, compounds like 4-(4-Cyanophenylthio)benzoic acid are studied for their biological activities and potential therapeutic applications. Research into various pharmacologically active compounds has shown that they can exhibit a range of biological effects, including antimicrobial, antifungal, and antitumor activities. These studies are crucial for developing new drugs and understanding the mechanisms of action of potential therapeutic agents (Swain, Paidesetty, & Padhy, 2017).
Material Science and Synthesis
In material science, the synthesis and characterization of new compounds and materials are of significant interest. Research into the synthesis of novel compounds and their applications in various fields, including as additives in food and feeds, highlights the versatility and importance of chemical synthesis in developing new materials with specific properties (Mao, Yang, Chen, Yu, & He, 2019).
Mechanism of Action
Target of Action
Benzoic acid derivatives are known to interact with various enzymes and receptors in the body . The specific targets would depend on the exact structure of the compound and its functional groups.
Mode of Action
The mode of action of 4-(4-Cyanophenylthio)benzoic acid is likely to involve interactions with its targets through processes such as nucleophilic substitution and oxidation . The cyanophenylthio and carboxylic acid groups may play crucial roles in these interactions . .
Biochemical Pathways
For instance, they can be part of the shikimate and phenylpropanoid pathways, which are important for understanding the biosynthesis of individual phenolic compounds .
Pharmacokinetics
The pharmacokinetics of benzoic acid derivatives can be influenced by factors such as their chemical structure, the route of administration, and the patient’s physiological condition .
Result of Action
Benzoic acid derivatives can have various effects at the molecular and cellular levels, depending on their specific targets and the nature of their interactions .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances, and the temperature . .
properties
IUPAC Name |
4-(4-cyanophenyl)sulfanylbenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2S/c15-9-10-1-5-12(6-2-10)18-13-7-3-11(4-8-13)14(16)17/h1-8H,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAVREHLLNXBABV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)SC2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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